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Compound of Interest

Compound Name:
7-alpha-Methyl-estra-4-ene-3,17-

dione

Cat. No.: B7838580 Get Quote

MENT dione, also known as trestione or 7α-methyl-19-norandrostenedione, is a prohormone

that converts in the body to the potent androgen, Trestolone (MENT), which is chemically

identified as 7α-methyl-19-nortestosterone.[1] As a nandrolone derivative, Trestolone has

garnered significant interest within the scientific and bodybuilding communities for its

pronounced anabolic properties.[1] This guide provides a detailed, head-to-head comparison of

MENT dione/Trestolone with other popular designer steroids, focusing on their performance

based on available experimental data.

Quantitative Comparison of Anabolic and
Androgenic Properties
The efficacy of an anabolic-androgenic steroid (AAS) is often characterized by its anabolic-to-

androgenic (A/A) ratio. This ratio provides a measure of the desired muscle-building (anabolic)

effects versus the often-undesirable masculinizing (androgenic) side effects. The data

presented below is compiled from various sources and should be interpreted with the

understanding that direct comparisons can be challenging due to variations in experimental

methodologies across different studies.
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Compound
Anabolic
Rating

Androgenic
Rating

Anabolic:Andr
ogenic Ratio

Notes

Trestolone

(MENT)
2300 650 ~3.5 : 1

Intramuscular

administration,

relative to

methyltestostero

ne (100:100).[2]

Trestolone

(MENT) (Oral)
540 840 ~0.6 : 1

Oral

administration,

relative to

methyltestostero

ne (100:100).[2]

Testosterone 100 100 1 : 1
Baseline for

comparison.

Trenbolone 500 500 1 : 1

A potent AAS

often used as a

benchmark for

comparison.[2]

Methylstenbolon

e

Data not

available in

comparative

studies

Data not

available in

comparative

studies

Data not

available in

comparative

studies

Anecdotally

considered a

potent oral

anabolic agent.

Dimethazine

(DMZ)

Data not

available in

comparative

studies

Data not

available in

comparative

studies

Data not

available in

comparative

studies

Structurally two

molecules of an

anabolic steroid

bound together.

Epistane

Data not

available in

comparative

studies

Data not

available in

comparative

studies

Data not

available in

comparative

studies

A derivative of

dihydrotestostero

ne (DHT).

Note: The anabolic and androgenic ratings are typically determined through the Hershberger

assay, which measures the change in weight of specific tissues in castrated male rats.
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One study reported that Trestolone acetate is 23 times as potent as a myotropic (anabolic)

agent and 6.5 times as potent as an androgen compared to testosterone propionate when

administered parenterally.[3] Another source suggests Trestolone's anabolic properties are

approximately 10 times that of testosterone.[4][5]

Androgen Receptor Binding Affinity and In Vitro
Potency
The biological activity of designer steroids is primarily mediated through their binding to and

activation of the androgen receptor (AR). The relative binding affinity (RBA) and the effective

concentration required to elicit a half-maximal response (EC50) in a transactivation assay are

key indicators of a compound's potency at the molecular level.

Compound

Relative Binding
Affinity (RBA) for
AR (% of
Testosterone)

EC50 in AR
Transactivation
Assay

Notes

Trestolone (MENT) 50-75%[6] Data not available

The high potency of

MENT is suggested to

be primarily related to

its high affinity for the

AR.[7]

Testosterone 100% Data not available Baseline for RBA.

Dihydrotestosterone

(DHT)
150-200% Data not available

A potent natural

androgen.

Trenbolone ~500% Data not available

Exhibits very high

binding affinity for the

AR.

Methylstenbolone Data not available Data not available

Dimethazine (DMZ) Data not available Data not available

Epistane Data not available Data not available
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Signaling Pathways and Experimental Workflows
The following diagrams illustrate the androgen receptor signaling pathway and the general

workflows for key experiments used to characterize designer steroids.

Caption: Androgen Receptor Signaling Pathway.
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Caption: Hershberger Assay Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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